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Compound of Interest

Compound Name: 9H-Carbazol-4-ol

Cat. No.: B019958

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
9H-Carbazol-4-ol, a heterocyclic aromatic compound of interest in organic synthesis, materials
science, and pharmaceutical research. The following sections detail its fundamental
characteristics, present experimental protocols for their determination, and offer a visual
representation of the characterization workflow.

Core Physicochemical Data

The essential physicochemical properties of 9H-Carbazol-4-ol are summarized in the table
below, providing a clear and concise reference for laboratory use.
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Property Value Source(s)

Molecular Formula C12H9NO [1112113114]

Molecular Weight 183.21 g/mol [1][3]14]
White to off-white, tan to

Appearance brown, or light-yellow [1112]131[5]
powder/crystalline solid.

Melting Point 169-173 °C [11[21[3]14]

. i 431.4 °C at 760 mmHg

Boiling Point ) [1114]
(Predicted)
Sparingly soluble in water;

Solubility slightly soluble in DMSO and [11121[4115]
methanol.

pKa 9.87 £ 0.30 (Predicted) [1112][4115]

LogP 2.98

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of organic

compounds like 9H-Carbazol-4-ol are outlined below. These protocols are generalized and

may require optimization for specific laboratory conditions.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. A

sharp melting point range is often indicative of a pure compound.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)

o Capillary tubes (sealed at one end)

e Thermometer
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e Mortar and pestle
e Spatula
Procedure:

o Sample Preparation: A small amount of the dry, crystalline 9H-Carbazol-4-ol is finely ground
using a mortar and pestle.[6]

o Capillary Tube Packing: The open end of a capillary tube is tapped into the powdered
sample. The tube is then inverted and tapped gently to pack the sample into the sealed end,
aiming for a sample height of 2-3 mm.[7]

e Measurement:

o Mel-Temp Apparatus: The packed capillary tube is placed in the heating block of the
apparatus. The heating rate is initially set to be rapid to approach the expected melting
point and then reduced to 1-2 °C per minute for an accurate determination.[7][8][9]

o Thiele Tube: The capillary tube is attached to a thermometer, which is then immersed in a
heating oil bath within the Thiele tube. The tube is heated slowly and evenly.[8][10]

o Data Recording: The temperature at which the first drop of liquid appears (onset of melting)
and the temperature at which the entire solid has turned into a clear liquid (completion of
melting) are recorded. This range is the melting point of the sample.[6][8][9]

Determination of Solubility

Solubility is a measure of the maximum amount of a substance that can dissolve in a given
amount of solvent at a specific temperature.

Apparatus:
e Test tubes
o \ortex mixer or shaker

e Spatula
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Graduated pipettes or cylinders

Procedure:

Sample Preparation: A small, accurately weighed amount of 9H-Carbazol-4-ol (e.g., 10 mg)
is placed into a test tube.[11]

Solvent Addition: A specific volume of the desired solvent (e.g., 1 mL of water, DMSO, or
methanol) is added to the test tube.[12][13]

Equilibration: The mixture is vigorously agitated using a vortex mixer or shaker for a set
period to ensure thorough mixing and to reach equilibrium.[12][13]

Observation: The mixture is visually inspected to determine if the solid has completely
dissolved. If it has, the compound is considered soluble under those conditions. If
undissolved solid remains, the compound is classified as sparingly soluble or insoluble.[14]
For quantitative analysis, the saturated solution can be filtered, and the concentration of the
dissolved solute can be determined using a suitable analytical technique (e.g., UV-Vis
spectroscopy or HPLC).

Determination of pKa

The pKa is a measure of the acidity of a compound. For 9H-Carbazol-4-ol, the phenolic

hydroxyl group is the primary acidic site.

Apparatus:

pH meter

Burette

Beaker

Magnetic stirrer and stir bar

Analytical balance

Procedure (Potentiometric Titration):
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» Solution Preparation: A known concentration of 9H-Carbazol-4-ol is prepared in a suitable
solvent system (e.g., a water-cosolvent mixture, given its low water solubility).

 Titration Setup: The solution is placed in a beaker with a magnetic stir bar, and a calibrated
pH electrode is immersed in the solution.

e Titration: A standardized solution of a strong base (e.g., NaOH) is added incrementally from
a burette. After each addition, the solution is allowed to equilibrate, and the pH is recorded.

» Data Analysis: The pH is plotted against the volume of titrant added. The pKa is the pH at the
half-equivalence point, where half of the acid has been neutralized. For compounds with low
water solubility, methods like UV-Vis spectroscopy or NMR spectroscopy in different pH
buffers can also be employed.[15][16][17]

Determination of LogP (Octanol-Water Partition
Coefficient)

LogP is a measure of the lipophilicity of a compound, which is its preference for a nonpolar
(lipid-like) environment versus a polar (aqueous) environment.

Apparatus:

e Separatory funnel or vials with screw caps
e Shaker

o Centrifuge (optional)

e Analytical instrument for concentration measurement (e.g., HPLC or UV-Vis
spectrophotometer)

e n-Octanol and water (mutually saturated)
Procedure (Shake-Flask Method):

e Phase Preparation: n-Octanol and water are mixed and allowed to stand to become mutually
saturated. The two phases are then separated.[18]
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» Partitioning: A known amount of 9H-Carbazol-4-ol is dissolved in one of the phases
(typically the one in which it is more soluble). This solution is then mixed with a known
volume of the other phase in a separatory funnel or vial.

o Equilibration: The mixture is shaken for a prolonged period (e.g., 24 hours) to allow the
compound to partition between the two phases until equilibrium is reached.[18][19]

o Phase Separation: The mixture is allowed to stand until the two phases have clearly
separated. Centrifugation can be used to aid in the separation.

o Concentration Measurement: The concentration of 9H-Carbazol-4-ol in each phase is
determined using a suitable analytical method.

o Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the
octanol phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of
P.[20] Alternatively, reversed-phase high-performance liquid chromatography (RP-HPLC) can
be used as a faster, indirect method to estimate LogP based on the compound's retention
time.[21][22]

Experimental Workflow Visualization

The following diagram illustrates a logical workflow for the physicochemical characterization of
an organic compound such as 9H-Carbazol-4-ol.
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Physicochemical Characterization Workflow
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Physicochemical characterization workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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